Cas no 97872-29-2 (2-(1,2-benzoxazol-3-yl)-2,2-dichloro-N-(2-phenylpropan-2-yl)acetamide)

2-(1,2-benzoxazol-3-yl)-2,2-dichloro-N-(2-phenylpropan-2-yl)acetamide structure
97872-29-2 structure
Product name:2-(1,2-benzoxazol-3-yl)-2,2-dichloro-N-(2-phenylpropan-2-yl)acetamide
CAS No:97872-29-2
MF:C18H16Cl2N2O2
MW:363.237842559814
CID:1989552
PubChem ID:178995

2-(1,2-benzoxazol-3-yl)-2,2-dichloro-N-(2-phenylpropan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(1,2-benzoxazol-3-yl)-2,2-dichloro-N-(2-phenylpropan-2-yl)acetamide
    • DTXSID10243325
    • 97872-29-2
    • 1,2-Benzisoxazole-3-acetamide, alpha,alpha-dichloro-N-(1-methyl-1-phenylethyl)-
    • Inchi: InChI=1S/C18H16Cl2N2O2/c1-17(2,12-8-4-3-5-9-12)21-16(23)18(19,20)15-13-10-6-7-11-14(13)24-22-15/h3-11H,1-2H3,(H,21,23)
    • InChI Key: QSPQEFSNDWOGFC-UHFFFAOYSA-N
    • SMILES: CC(C)(C1=CC=CC=C1)NC(=O)C(C2=NOC3=CC=CC=C32)(Cl)Cl

Computed Properties

  • Exact Mass: 362.059
  • Monoisotopic Mass: 362.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1Ų
  • XLogP3: 4.3

Experimental Properties

  • Density: 1.33
  • Boiling Point: 546.6°C at 760 mmHg
  • Flash Point: 284.4°C
  • Refractive Index: 1.611

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